molecular formula C12H14O4 B8331086 1,3-Diacetoxy-5-ethylbenzene

1,3-Diacetoxy-5-ethylbenzene

Cat. No. B8331086
M. Wt: 222.24 g/mol
InChI Key: NHPZDKHYSCDNIY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,3-Diacetoxy-5-ethylbenzene is a useful research compound. Its molecular formula is C12H14O4 and its molecular weight is 222.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C12H14O4

Molecular Weight

222.24 g/mol

IUPAC Name

(3-acetyloxy-5-ethylphenyl) acetate

InChI

InChI=1S/C12H14O4/c1-4-10-5-11(15-8(2)13)7-12(6-10)16-9(3)14/h5-7H,4H2,1-3H3

InChI Key

NHPZDKHYSCDNIY-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC(=CC(=C1)OC(=O)C)OC(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

3,5-Diacetoxystyrene (580 mg) is dissolved in a mixture of ethyl acetate (6 ml) and ethanol (2 ml), and the mixture is subjected to catalytic reduction with using 10% palladium-carbon (51.4% aqueous, 50 mg) under atmospheric pressure. Two hours thereafter, the catalyst is removed by filtration, and the filtrate is concentrated under reduced pressure. The residue is purified by silica gel column chromatography (solvent; hexane/ethyl acetate) to give 1,3-diacetoxy-5-ethylbenzene (450 mg).
Quantity
580 mg
Type
reactant
Reaction Step One
Quantity
6 mL
Type
solvent
Reaction Step One
Quantity
2 mL
Type
solvent
Reaction Step One
Name
palladium-carbon
Quantity
50 mg
Type
catalyst
Reaction Step Two

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